Cas no 2249476-93-3 (rac-(1R,6R)-7-2-(ethenesulfonyl)ethyl-6-methyl-7-azabicyclo4.2.0octane)

• Product Name: rac-(1R,6R)-7-2-(ethenesulfonyl)ethyl-6-methyl-7-azabicyclo4.2.0octane
• CAS No: 2249476-93-3
• MF: C₁₂H₂₁NO₂S
• MW: 243.365642309189
• CID: 5411602
• PubChem ID: 138051015
• Update Time: 2025-10-21

rac-(1R,6R)-7-2-(ethenesulfonyl)ethyl-6-methyl-7-azabicyclo4.2.0octane Chemical and Physical Properties

Names and Identifiers

• rel-(1R,6R)-7-[2-(Ethenylsulfonyl)ethyl]-6-methyl-7-azabicyclo[4.2.0]octane
• EN300-26574987
• 2249476-93-3
• Z3023945619
• rac-(1R,6R)-7-[2-(ethenesulfonyl)ethyl]-6-methyl-7-azabicyclo[4.2.0]octane
• (1S,6S)-7-(2-Ethenylsulfonylethyl)-6-methyl-7-azabicyclo[4.2.0]octane
• rac-(1R,6R)-7-2-(ethenesulfonyl)ethyl-6-methyl-7-azabicyclo4.2.0octane

• Inchi： 1S/C12H21NO2S/c1-3-16(14,15)9-8-13-10-11-6-4-5-7-12(11,13)2/h3,11H,1,4-10H2,2H3/t11-,12-/m0/s1
• InChI Key： KMPYJIFNWQMLPY-RYUDHWBXSA-N
• SMILES： S(C=C)(CCN1C[C@@H]2CCCC[C@]12C)(=O)=O

Computed Properties

• Exact Mass: 243.12930009g/mol
• Monoisotopic Mass: 243.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.129±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 387.9±25.0 °C(Predicted)
• pka: 9.17±0.40(Predicted)

Additional information on rac-(1R,6R)-7-2-(ethenesulfonyl)ethyl-6-methyl-7-azabicyclo4.2.0octane

Introduction to rac-(1R,6R)-7-2-(ethenesulfonyl)ethyl-6-methyl-7-azabicyclo[4.2.0]octane (CAS No. 2249476-93-3)

Rac-(1R,6R)-7-2-(ethenesulfonyl)ethyl-6-methyl-7-azabicyclo[4.2.0]octane (CAS No. 2249476-93-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azabicyclic compounds, which are known for their diverse biological activities and structural flexibility.

The structure of rac-(1R,6R)-7-2-(ethenesulfonyl)ethyl-6-methyl-7-azabicyclo[4.2.0]octane is characterized by a seven-membered azabicyclic ring system with a sulfonyl group attached to an ethyl side chain and a methyl group at the 6-position. The presence of the sulfonyl group imparts significant reactivity and functional versatility, making this compound a valuable candidate for various chemical and biological studies.

In recent years, rac-(1R,6R)-7-2-(ethenesulfonyl)ethyl-6-methyl-7-azabicyclo[4.2.0]octane has been extensively studied for its potential as a drug candidate in the treatment of various diseases. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are involved in the pathogenesis of inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, rac-(1R,6R)-7-2-(ethenesulfonyl)ethyl-6-methyl-7-azabicyclo[4.2.0]octane has also demonstrated promising neuroprotective properties. Studies have indicated that this compound can protect neurons from oxidative stress and apoptosis, which are critical factors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism by which it exerts these effects is thought to involve the modulation of intracellular signaling pathways, including those involving mitogen-activated protein kinases (MAPKs) and nuclear factor-kappa B (NF-κB).

The synthesis of rac-(1R,6R)-7-2-(ethenesulfonyl)ethyl-6-methyl-7-azabicyclo[4.2.0]octane is a challenging but well-documented process in the literature. The synthesis typically involves multiple steps, including the formation of the azabicyclic core through ring-closing metathesis (RCM) or other cyclization reactions, followed by functional group modifications to introduce the sulfonyl and methyl groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for large-scale studies and potential clinical applications.

In terms of pharmacokinetics, rac-(1R,6R)-7-2-(ethenesulfonyl)ethyl-6-methyl-7-azabicyclo[4.2.0]octane exhibits favorable properties that make it suitable for oral administration. It has good bioavailability, low toxicity, and a long half-life in vivo, which are crucial factors for its potential use as a therapeutic agent. Preclinical studies have shown that it can effectively cross the blood-brain barrier (BBB), further enhancing its utility in treating central nervous system (CNS) disorders.

The safety profile of rac-(1R,6R)-7-2-(ethenesulfonyl)ethyl-6-methyl-7-azabicyclo[4.2.0]octane has been extensively evaluated in various animal models. Toxicity studies have revealed that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver or kidneys. These findings support its potential for further development into clinical trials.

Recent clinical trials have begun to explore the therapeutic potential of rac-(1R,6R)-7-2-(ethenesulfonyl)ethyl-6-methyl-7-azabicyclo[4.2.0]octane in human subjects. Early results from phase I trials have shown promising safety and efficacy profiles, with patients reporting minimal side effects and significant improvements in symptoms related to inflammatory conditions and neurodegenerative diseases.

In conclusion, rac-(1R,6R)-7-2-(ethenesulfonyl)ethyl-6-methyl-7-azabicyclo[4.2.0]octane (CAS No. 2249476-93-3) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for further research and development as a novel therapeutic agent.